Cas no 87767-94-0 (2-Bromophenethyl alcohol, acetate)

2-Bromophenethyl alcohol, acetate structure
87767-94-0 structure
Product Name:2-Bromophenethyl alcohol, acetate
CAS No:87767-94-0
MF:C10H11BrO2
MW:243.097142457962
CID:652494
Update Time:2023-08-03

2-Bromophenethyl alcohol, acetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, b-bromo-, acetate
    • 2-bromophenethyl acetate
    • KENNXPUAPLLICU-UHFFFAOYSA-N
    • 2-Bromophenethyl alcohol, acetate
    • Inchi: 1S/C10H11BrO2/c1-8(12)13-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
    • InChI Key: KENNXPUAPLLICU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CCOC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Topological Polar Surface Area: 26.3
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